Cas no 946358-04-9 (N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide
• CAS No: 946358-04-9
• MF: C₁₉H₁₇FN₄O₂S₂
• MW: 416.492284536362
• CID: 5516116
• Update Time: 2025-07-17

N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-4-methylbenzenesulfonamide
• N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H17FN4O2S2/c1-13-5-7-17(8-6-13)28(25,26)21-10-9-16-12-27-19-22-18(23-24(16)19)14-3-2-4-15(20)11-14/h2-8,11-12,21H,9-10H2,1H3
• InChI Key： GHEMCCQVLPUPOO-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC(F)=C2)=N3)(=O)=O)=CC=C(C)C=C1

Additional information on N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide

N-{2-2-(3-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-4-Methylbenzene-1-sulfonamide (CAS No. 946358-04-9): An Overview

N-{2-2-(3-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-4-Methylbenzene-1-sulfonamide (CAS No. 946358-04-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a fluorophenyl group, a triazolo-thiazole heterocyclic system, and a methylbenzene sulfonamide moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The fluorophenyl group in the compound is known for its ability to modulate the pharmacokinetic properties of drugs, such as improving their lipophilicity and metabolic stability. This feature is particularly important in drug design, as it can enhance the oral bioavailability and tissue distribution of the compound. Additionally, the presence of the fluorophenyl group can also influence the binding affinity and selectivity of the molecule to its target receptors.

The triazolo-thiazole heterocyclic system is another key structural element of this compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities and ability to form stable complexes with various biological targets. The triazolo-thiazole moiety is known for its potential as an inhibitor of various enzymes and receptors, making it a valuable scaffold for the development of new therapeutic agents.

The methylbenzene sulfonamide moiety in the compound adds further complexity and functionality. Sulfonamides are a class of compounds that have been extensively studied for their antimicrobial and anti-inflammatory properties. In this context, the methylbenzene sulfonamide group may contribute to the compound's ability to inhibit specific enzymes or pathways involved in inflammation or other disease processes.

Recent research has focused on the potential therapeutic applications of N-{2-2-(3-fluorophenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The selective inhibition of COX enzymes by this compound suggests that it may have fewer side effects compared to non-selective COX inhibitors like aspirin and ibuprofen.

Another area of interest is the potential use of this compound in cancer therapy. Research has indicated that N-{2-2-(3-fluorophenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide may have antiproliferative effects on various cancer cell lines. A study published in Cancer Research found that this compound induced apoptosis in human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel anticancer agent.

In addition to its therapeutic potential, N-{2-2-(3-fluorophenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide has also been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development.

The synthesis of N-{2-2-(3-fluorophenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide involves several steps and requires careful optimization to ensure high yields and purity. The synthetic route typically involves the formation of the triazolo-thiazole core through a series of reactions involving amine coupling and cyclization steps. The introduction of the fluorophenyl group and the methylbenzene sulfonamide moiety is achieved through subsequent functional group transformations.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of N-{2-2-(3-fluorophenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide. Clinical trials are currently underway to evaluate its safety and efficacy in humans. These trials will provide crucial data on the therapeutic potential of this compound and help guide its development as a new pharmaceutical agent.

In conclusion, N-{2-2-(3-fluorophenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4-methylbenzene-1-sulfonamide (CAS No. 946358-04-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds promise for addressing unmet medical needs and improving patient outcomes.